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Comparative Cytotoxicity and ROS Generation

A comprehensive 2021 study compared GMO- and PHT-based Lipid Liquid Crystalline Nanoparticles

(LLCNPs). The key findings relevant to your query are summarized in the table below [1] [2].

Feature GMO-based LLCNPs PHT-based LLCNPs

General
Cytotoxicity

Lower cytotoxicity Higher cytotoxicity on both HeLa and
human fibroblast cells

ROS Generation
Impact

Lower and mostly insignificant
contribution to cellular redox balance

Higher detected ROS activity level

Effect on
Cytoskeleton

Less deleterious impact Causes distinct cytoskeleton (F-actin)
disintegration

Overall Suitability More viable candidate for drug delivery
systems

More deleterious impact on cells
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The experimental data in the summary table above was generated using the following key methodologies [1]

[2]:

Nanoparticle Formulation: LLCNPs were prepared from GMO and PHT using a top-down
approach with Pluronic F-127 as a stabilizer. Formulations with two different lipid contents (2 and 20

w/w%) were created and characterized for size, polydispersity index (PdI), and zeta potential.
Cell Culture: The studies were performed on cervical cancer cells (HeLa) and human fibroblast
cells (MSU 1.1), including both 2D monolayers and 3D spheroids.
ROS Detection: Intracellular ROS generation upon treatment with the LLCNPs was measured,

though the specific assay used is not detailed in the provided excerpts.
Cytoskeleton Integrity: The integrity of the F-actin filaments was evaluated after the administration

of LLCNPs.
Gene Expression Analysis: The expression of four genes involved in DNA damage and key

metabolic processes was analyzed.

Cellular Response to Nanoparticle-Induced ROS

The diagram below illustrates the general cellular signaling pathways and consequences triggered by

nanoparticle-induced Reactive Oxygen Species (ROS), based on the mechanisms described in the studies [1].
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This model shows how the internalization of nanoparticles can initiate a cascade of events. The higher levels

of ROS generated by PHT-based nanoparticles, as per the experimental data, would more strongly drive

these detrimental pathways, explaining their observed higher cytotoxicity [1].

Interpretation and Considerations

Key Conclusion: The study concludes that GMO-based LLCNPs are potentially more viable
candidates for drug delivery systems than those based on PHT, as their impact on cells is less
deleterious [1] [2].

Mechanistic Insight: The higher cytotoxicity of PHT-based nanoparticles is consistent with the
evaluation of ROS activity level and cytoskeleton integrity, suggesting a link between these

phenomena [1].
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Research Context: Understanding nanoparticle-induced ROS is crucial because changes in the

cellular redox system can alter signaling pathways, damage the genome, organelles, and
constitutional structures like the cytoskeleton, potentially leading to cell death [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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